Cas no 1954-97-8 (N-Methyl-5-nitro-isophthalamic Acid)

• Product Name: N-Methyl-5-nitro-isophthalamic Acid
• CAS No: 1954-97-8
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• CID: 163155
• PubChem ID: 74773
• Update Time: 2025-10-31

N-Methyl-5-nitro-isophthalamic Acid Chemical and Physical Properties

Names and Identifiers

• 5-NITRO-ISOPHTHALIC ACID MONOMETHYL AMIDE
• 3-Carboxy-5-nitro-N-methylbenzamide
• 3-[(methylamino)carbonyl]-5-nitrobenzoic acid
• 5-Nitro-isophthalic acid minimethyl amide
• 3-(methylcarbamoyl)-5-nitro-benzoic acid
• 3-(methylcarbamoyl)-5-nitrobenzoic acid
• Benzoic acid,3-[(methylamino)carbonyl]-5-nitro-
• N-METHYL-5-NITROISOPHTHALAMIC ACID
• 3-((Methylamino)carbonyl)-5-nitrobenzoic acid
• EINECS 217-788-9
• N-Methyl-5-nitro-isophthalamidsaeure
• N-Methyl-5-nitro-isophthalamic Acid
• A813814
• Benzoic acid, 3-[(methylamino)carbonyl]-5-nitro-
• DTXSID30941311
• W-109731
• NS00046607
• 1954-97-8
• VM83HK2U5U
• SCHEMBL15329823
• 3-[Hydroxy(methylimino)methyl]-5-nitrobenzoic acid
• FT-0633935

• Inchi： 1S/C9H8N2O5/c1-10-8(12)5-2-6(9(13)14)4-7(3-5)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
• InChI Key： GVKLFFIPALKQFM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 224.04300
• Monoisotopic Mass: 224.043321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.6

Experimental Properties

• Density: 1.454
• Melting Point: Not available
• Boiling Point: 433.4°Cat760mmHg
• Flash Point: 215.9°C
• Refractive Index: 1.608
• PSA: 112.22000
• LogP: 1.56670
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-Methyl-5-nitro-isophthalamic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on N-Methyl-5-nitro-isophthalamic Acid

N-Methyl-5-Nitro-Isophthalic Acid: A Comprehensive Overview

N-Methyl-5-nitro-isophthalic acid, with the CAS number 1954-97-8, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a methyl group and a nitro group attached to the isophthalic acid backbone. The N-Methyl and 5-nitro substituents play crucial roles in determining its chemical properties and reactivity. Recent studies have highlighted its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of N-Methyl-5-nitro-isophthalic acid involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. One notable approach involves the nitration of isophthalic acid derivatives, followed by methylation to introduce the methyl group. This multi-step synthesis pathway has been refined in recent years, with advancements in catalytic systems and reaction conditions significantly improving the overall efficiency.

One of the most intriguing aspects of N-Methyl-5-nitro-isophthalic acid is its ability to participate in diverse chemical reactions. The nitro group acts as an electron-withdrawing substituent, enhancing the reactivity of the molecule in electrophilic aromatic substitution reactions. Meanwhile, the methyl group contributes to steric effects and can influence the regioselectivity of these reactions. These properties make it a valuable precursor for constructing complex organic molecules with tailored functionalities.

Recent research has focused on the application of N-Methyl-5-nitro-isophthalic acid in drug discovery. Its structural features make it an ideal candidate for designing bioactive compounds with potential therapeutic applications. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for developing novel drugs. Additionally, its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and metal-organic frameworks (MOFs), has been extensively explored.

The environmental impact of N-Methyl-5-nitro-isophthalic acid has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under specific environmental conditions, the compound undergoes efficient biodegradation, reducing its ecological footprint. These studies underscore the importance of sustainable practices in chemical manufacturing and highlight the need for continuous monitoring to ensure minimal environmental impact.

In conclusion, N-Methyl-5-nitro-isophthalic acid stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, it is anticipated that N-Methyl-5-nitro-isophthalic acid will play an increasingly important role in driving innovation across various industries.